Cas no 1289024-66-3 (7-Chloro-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 7-Chloro-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 1289024-66-3
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• CID: 4823566
• Update Time: 2025-06-09

7-Chloro-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5H-pyrrolo[2,3-b]pyrazine
• ClC1=CNC2=NC=CN=C21

• Inchi： 1S/C6H4ClN3/c7-4-3-10-6-5(4)8-1-2-9-6/h1-3H,(H,9,10)
• InChI Key： VOYKKAJVHCWNSL-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C1=NC=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• XLogP3: 1
• Topological Polar Surface Area: 41.6

Additional information on 7-Chloro-5H-pyrrolo[2,3-b]pyrazine

Introduction to 7-Chloro-5H-pyrrolo[2,3-b]pyrazine (CAS No. 1289024-66-3)

7-Chloro-5H-pyrrolo[2,3-b]pyrazine, identified by its Chemical Abstracts Service (CAS) number 1289024-66-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This bicyclic structure combines a pyrrole ring fused with a pyrazine moiety, featuring a chloro substituent at the 7-position. The unique arrangement of nitrogen atoms and the electron-withdrawing nature of the chloro group make this compound a versatile scaffold for drug discovery and development.

The pyrrolo[2,3-b]pyrazine core is a privileged structure in medicinal chemistry, known for its broad biological activity and potential therapeutic applications. Researchers have explored its derivatives in various pharmacological contexts, including antiviral, anticancer, and anti-inflammatory agents. The presence of the chloro group in 7-Chloro-5H-pyrrolo[2,3-b]pyrazine enhances its reactivity, making it a valuable intermediate for further functionalization and structural optimization.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. 7-Chloro-5H-pyrrolo[2,3-b]pyrazine has been employed in virtual screening campaigns to identify potential hits against various disease targets. Its scaffold has shown promise in modulating enzyme activity and inhibiting pathogenic pathways, positioning it as a key candidate for further investigation.

The synthesis of 7-Chloro-5H-pyrrolo[2,3-b]pyrazine typically involves multi-step organic reactions, often starting from readily available precursors such as pyrrole and hydrazine derivatives. The chlorination step is critical and can be achieved through various methods, including electrophilic aromatic substitution or metal-catalyzed reactions. The efficiency and yield of these synthetic routes are crucial for large-scale production and industrial applications.

One of the most compelling aspects of 7-Chloro-5H-pyrrolo[2,3-b]pyrazine is its potential as a building block for more complex drug candidates. By incorporating additional functional groups or modifying the core structure, researchers can fine-tune its pharmacokinetic properties and target specificity. This flexibility has led to several patents and ongoing clinical trials where derivatives of this compound are being evaluated for their therapeutic efficacy.

The biological activity of 7-Chloro-5H-pyrrolo[2,3-b]pyrazine has been extensively studied in vitro and in vivo. Preclinical data suggest that it interacts with multiple biological targets, including kinases, transcription factors, and ion channels. These interactions have been linked to various pharmacological effects, such as inhibition of tumor growth or modulation of immune responses. The compound's ability to cross cell membranes and reach intracellular targets further enhances its potential as a drug candidate.

Recent research has also highlighted the importance of structure-activity relationships (SAR) in optimizing 7-Chloro-5H-pyrrolo[2,3-b]pyrazine derivatives. By systematically varying substituents on the pyrrole and pyrazine rings, scientists have identified analogs with improved potency and selectivity. These findings underscore the compound's significance as a pharmacophore in drug discovery efforts.

The role of computational tools in analyzing the properties of 7-Chloro-5H-pyrrolo[2,3-b]pyrazine cannot be overstated. Molecular modeling techniques have been used to predict binding affinities, metabolic stability, and other key pharmacokinetic parameters. These predictions guide experimental design and help prioritize compounds for further development. Additionally, machine learning algorithms have been trained on large datasets containing similar scaffolds to accelerate the discovery process.

In conclusion,7-Chloro-5H-pyrrolo[2,3-b]pyrazine (CAS No. 1289024-66-3) represents a promising lead compound in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve,7-Chloro-5H-pyrrolo[2,3-b]pyrazineand its derivatives are likely to play a significant role in addressing unmet medical needs.